Cas no 93589-79-8 (Carbamothioic acid, methyl(1-phenylethyl)-, S-propyl ester (9CI))

• Product Name: Carbamothioic acid, methyl(1-phenylethyl)-, S-propyl ester (9CI)
• CAS No: 93589-79-8
• MF: C₁₃H₁₉NOS
• MW: 237.361062288284
• CID: 818784
• PubChem ID: 185278
• Update Time: 2025-04-19

Carbamothioic acid, methyl(1-phenylethyl)-, S-propyl ester (9CI) Chemical and Physical Properties

Names and Identifiers

• Carbamothioic acid, methyl(1-phenylethyl)-, S-propyl ester (9CI)
• 93589-79-8
• Carbamothioic acid, methyl(1-phenylethyl)-, S-propyl ester
• S-Propyl methyl(1-phenylethyl)carbamothioate
• DTXSID50918308

• Inchi： 1S/C13H19NOS/c1-4-10-16-13(15)14(3)11(2)12-8-6-5-7-9-12/h5-9,11H,4,10H2,1-3H3
• InChI Key： PBEBWQXMSQKLMS-UHFFFAOYSA-N
• SMILES： S(CCC)C(N(C)C(C)C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 237.11873540g/mol
• Monoisotopic Mass: 237.11873540g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 45.6Ų